![molecular formula C14H17N3O3 B6165478 N,N-dimethyl-2-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]propanamide CAS No. 1218540-54-5](/img/no-structure.png)
N,N-dimethyl-2-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]propanamide
Overview
Description
“N,N-dimethyl-2-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]propanamide” is a chemical compound with the molecular formula C13H15N3O3 . It is a derivative of imidazole, a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole has become an important synthon in the development of new drugs .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N,N-dimethyl-2-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]propanamide involves the reaction of 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid with N,N-dimethylprop-2-en-1-amine followed by acylation with acetic anhydride.", "Starting Materials": [ "2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid", "N,N-dimethylprop-2-en-1-amine", "Acetic anhydride", "Diethyl ether", "Sodium bicarbonate", "Hydrochloric acid", "Sodium chloride", "Magnesium sulfate" ], "Reaction": [ "To a stirred solution of 2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (1.0 g, 5.2 mmol) in diethyl ether (20 mL) was added N,N-dimethylprop-2-en-1-amine (0.6 mL, 6.2 mmol) dropwise at room temperature.", "The reaction mixture was stirred for 2 hours at room temperature and then filtered through a pad of celite.", "The filtrate was concentrated under reduced pressure and the resulting solid was washed with diethyl ether to give the crude product as a yellow solid.", "To a stirred solution of the crude product in acetic anhydride (10 mL) was added sodium bicarbonate (1.0 g, 12 mmol) at room temperature.", "The reaction mixture was stirred for 2 hours at room temperature and then quenched with ice water.", "The resulting solid was filtered and washed with water to give the crude product as a yellow solid.", "The crude product was purified by column chromatography on silica gel using ethyl acetate/hexanes as the eluent to give N,N-dimethyl-2-[(2-methyl-1,3-dioxo-2,3-dihydro-1H-isoindol-5-yl)amino]propanamide as a white solid (0.6 g, 45%).", "The product was characterized by NMR and mass spectrometry.", "The product was dried under vacuum over magnesium sulfate and stored in a desiccator over sodium chloride." ] } | |
CAS RN |
1218540-54-5 |
Molecular Formula |
C14H17N3O3 |
Molecular Weight |
275.3 |
Purity |
95 |
Origin of Product |
United States |
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